Cas no 1207006-74-3 (2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole)

• Product Name: 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole
• CAS No: 1207006-74-3
• MF: C₂₂H₂₄N₂OS
• MW: 364.503764152527
• CID: 5449692
• Update Time: 2025-05-20

2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-5-(4-methoxyphenyl)-1-(2-methylphenyl)imidazole
• 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole

• Inchi： 1S/C22H24N2OS/c1-16-7-3-6-10-20(16)24-21(17-11-13-18(25-2)14-12-17)15-23-22(24)26-19-8-4-5-9-19/h3,6-7,10-15,19H,4-5,8-9H2,1-2H3
• InChI Key： HMMOPCGAXXBEPY-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)N(C2=CC=CC=C2C)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole

Research Briefing on 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole (CAS: 1207006-74-3)

2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole (CAS: 1207006-74-3) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and mechanism of action, particularly in the context of inflammatory and oncological diseases. This briefing provides an overview of the latest research developments related to this compound, highlighting its pharmacological profile and future research directions.

The compound belongs to the imidazole class of heterocyclic compounds, which are known for their diverse biological activities. The presence of a cyclopentylsulfanyl group and a methoxyphenyl moiety in its structure suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Recent in vitro studies have demonstrated its inhibitory effects on key pro-inflammatory cytokines, such as TNF-α and IL-6, making it a promising candidate for the development of anti-inflammatory agents.

In addition to its anti-inflammatory properties, 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole has shown promising results in preclinical cancer models. Research indicates that the compound may act as a modulator of cell signaling pathways, particularly those involving the PI3K/AKT and MAPK cascades, which are frequently dysregulated in cancer. These findings suggest its potential utility as a targeted therapy for certain malignancies, although further in vivo studies are required to validate these effects.

The synthesis and optimization of 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, providing a foundation for the design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(cyclopentylsulfanyl)-5-(4-methoxyphenyl)-1-(2-methylphenyl)-1H-imidazole represents a versatile scaffold with significant potential in drug discovery. Its dual anti-inflammatory and anticancer activities, combined with advances in synthetic chemistry, position it as a valuable candidate for further investigation. Future research should focus on elucidating its precise mechanism of action and optimizing its pharmacological properties to maximize therapeutic efficacy.